tert-butyl 3-bromo-4-hydroxy-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate

• Molecular Formula: C10H14BrNO4
• Molecular Weight: 292.13 g/mol
• IUPAC Name: tert-butyl 5-bromo-4-hydroxy-6-oxo-2,3-dihydropyridine-1-carboxylate
• InChI: InChI=1S/C10H14BrNO4/c1-10(2,3)16-9(15)12-5-4-6(13)7(11)8(12)14/h13H,4-5H2,1-3H3
• InChI Key: SHLSCQCDIPQAGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=C(C1=O)Br)O

Description

tert-butyl 3-bromo-4-hydroxy-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate: is a synthetic organic compound that belongs to the class of dihydropyridines. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 3-bromo-4-hydroxy-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate typically involves multi-step organic reactions. A common synthetic route might include:

Starting Material: The synthesis often begins with a pyridine derivative.

Bromination: Introduction of the bromine atom at the 3-position using brominating agents like N-bromosuccinimide (NBS) under controlled conditions.

Hydroxylation: Introduction of the hydroxyl group at the 4-position using hydroxylating agents.

Esterification: Formation of the tert-butyl ester group through esterification reactions using tert-butyl alcohol and acid catalysts.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic route for large-scale production. This includes:

Batch or Continuous Flow Reactors: To ensure consistent quality and yield.

Purification Techniques: Such as crystallization, distillation, or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, potentially converting the hydroxyl group to a carbonyl group.

Reduction: Reduction reactions might target the bromine atom, replacing it with a hydrogen atom.

Substitution: The bromine atom can be substituted with various nucleophiles, leading to a wide range of derivatives.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reducing Agents: Like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Nucleophiles: Including amines, thiols, or alkoxides for substitution reactions.

Major Products

Oxidation Products: Ketones or aldehydes.

Reduction Products: Dehalogenated compounds.

Substitution Products: Various substituted pyridine derivatives.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Potential use in catalytic reactions due to its functional groups.

Biology

Enzyme Inhibition: May act as an inhibitor for certain enzymes due to its structural features.

Receptor Binding: Potential use in studying receptor-ligand interactions.

Medicine

Drug Development: Could be a lead compound for developing new pharmaceuticals, particularly in the treatment of cardiovascular diseases.

Industry

Material Science: Possible applications in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action for tert-butyl 3-bromo-4-hydroxy-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate would depend on its specific application. Generally, it might involve:

Molecular Targets: Binding to specific enzymes or receptors.

Pathways Involved: Modulating biochemical pathways related to its target.

Comparison with Similar Compounds

Similar Compounds

Dihydropyridine Derivatives: Such as nifedipine, amlodipine, which are used as calcium channel blockers.

Pyridine Derivatives: Compounds like pyridoxine (vitamin B6).

Uniqueness

Functional Groups: The combination of bromine, hydroxyl, and ester groups makes it unique.

Biological Activity: Its specific biological activities might differ from other dihydropyridine derivatives.